Cas no 17589-66-1 (1-(4-bromophenoxy)-2,4-dinitrobenzene)
17589-66-1 structure
Product Name:1-(4-bromophenoxy)-2,4-dinitrobenzene
CAS No:17589-66-1
MF:C12H7BrN2O5
MW:339.098382234573
CID:1362274
PubChem ID:221811
Update Time:2025-04-20
1-(4-bromophenoxy)-2,4-dinitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromophenoxy)-2,4-dinitrobenzene
- 1-(4-Bromo-phenoxy)-2,4-dinitro-benzene
- UNII-Q4E7ICP457
- Q27894261
- NSC6882
- 4-(4-BROMOPHENOXY)-2,4-DINITROBENZENE
- NSC 6882
- NSC-6882
- AKOS000727861
- 17589-66-1
- Q4E7ICP457
- 4-bromo-2',4'-dinitrodiphenyl ether
- DTXSID0022270
- 1-[(4-bromophenyl)oxy]-2,4-dinitrobenzene
- Benzene, 1-(4-bromophenoxy)-2,4-dinitro-
-
- Inchi: 1S/C12H7BrN2O5/c13-8-1-4-10(5-2-8)20-12-6-3-9(14(16)17)7-11(12)15(18)19/h1-7H
- InChI Key: BJGBENCKKXEWGB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 337.95381
- Monoisotopic Mass: 337.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.696
- Boiling Point: 403.9°C at 760 mmHg
- Flash Point: 198.1°C
- Refractive Index: 1.656
- PSA: 95.51
1-(4-bromophenoxy)-2,4-dinitrobenzene Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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